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Abstract

This comprehensive application note provides a detailed protocol for conducting forced
degradation (stress testing) studies on the potent synthetic corticosteroid, Desoximetasone.
The objective of these studies is to intentionally degrade the drug substance under a variety of
stress conditions to identify potential degradation products and establish degradation
pathways. This information is fundamental for developing and validating stability-indicating
analytical methods, as mandated by regulatory bodies and outlined in the International Council
for Harmonisation (ICH) guidelines.[1] The protocols herein cover hydrolytic, oxidative, thermal,
and photolytic stress conditions, offering a robust framework for researchers, scientists, and
drug development professionals to assess the intrinsic stability of Desoximetasone.

Introduction: The Rationale for Stress Testing

Forced degradation studies are a critical component of the pharmaceutical development
process.[2] By subjecting an active pharmaceutical ingredient (API) like Desoximetasone to
conditions more severe than accelerated stability testing, we can rapidly predict its long-term
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stability, elucidate its degradation mechanisms, and generate potential degradation products.[3]
The resulting data is indispensable for several key objectives:

o Development of Stability-Indicating Methods: The primary goal is to develop an analytical
method (typically HPLC) that can accurately separate the intact drug from all potential
degradation products, ensuring that the method is "stability-indicating."[4]

o Understanding Molecular Stability: These studies reveal the intrinsic stability of the drug
molecule and help identify which environmental factors (e.g., pH, light, oxygen) are critical to
control during formulation, manufacturing, and storage.[5]

e Regulatory Compliance: ICH guidelines, particularly Q1A(R2), mandate stress testing to
demonstrate the specificity of stability-indicating methods and to understand the degradation
profile of the drug substance and product.[1][6]

Desoximetasone is a high-potency, fluorinated corticosteroid used topically for its anti-
inflammatory and antipruritic properties.[7][8] Its complex steroidal structure suggests potential
susceptibility to various degradation pathways. While some research indicates
Desoximetasone is relatively stable under hydrolytic and thermal stress, slight degradation
under oxidative conditions has been observed.[9] Therefore, the following protocols are
designed to apply sufficient stress to achieve a target degradation of 5-20%, which is
considered adequate for revealing degradation products without completely destroying the
molecule.[4][6]

Overall Experimental Workflow

The process of a forced degradation study is systematic, beginning with sample preparation
and culminating in data analysis and pathway elucidation. The workflow ensures that each
stress condition is evaluated in a controlled manner and that the analytical results are reliable.
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Caption: Overall workflow for the forced degradation study of Desoximetasone.
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Materials and Analytical Methodology
Reagents and Materials

» Desoximetasone Reference Standard

e Acetonitrile (HPLC Grade)

o Methanol (HPLC Grade)

o Water (HPLC Grade or Milli-Q)

e Hydrochloric Acid (HCI), AR Grade

¢ Sodium Hydroxide (NaOH), AR Grade

e Hydrogen Peroxide (H202), 30% solution, AR Grade
o Orthophosphoric Acid or Acetic Acid, AR Grade

o Class A volumetric flasks, pipettes, and autosampler vials

Recommended Analytical Instrumentation

A High-Performance Liquid Chromatography (HPLC) system equipped with a photodiode array
(PDA) or UV detector, autosampler, and column oven is required. A PDA detector is highly
recommended for assessing peak purity.

Stability-Indicating HPLC Method

A stability-indicating method must be developed and validated before analyzing the stressed
samples. The goal is to achieve baseline separation between Desoximetasone and all
generated degradation products. The following conditions serve as a starting point and should
be optimized as necessary.[9][10][11]
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Parameter Recommended Condition

Column C18 Reverse-Phase, 4.6 x 150 mm, 5 um

Gradient or Isocratic elution. Start with a mixture
of Acetonitrile and Water (e.g., 60:40 v/v). An

Mobile Phase o - ) )
acidic modifier (e.g., 0.1% Acetic Acid) can be
added to improve peak shape.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 240 nm or 254 nm[9][11]

Injection Volume 10 pL

Diluent Mobile Phase or Acetonitrile:Water (50:50)

Table 1: Recommended starting parameters for
a stability-indicating HPLC method.

Forced Degradation Experimental Protocols

Initial Preparation: Prepare a stock solution of Desoximetasone at a concentration of 1 mg/mL
in a suitable solvent (e.g., methanol or acetonitrile).

Acidic Hydrolysis
Causality: Acid-catalyzed hydrolysis can target susceptible functional groups. Although

corticosteroids can be stable, forcing conditions are necessary to probe for potential
degradation.[12]

Protocol:
o Transfer 5 mL of the Desoximetasone stock solution (1 mg/mL) into a 10 mL volumetric flask.
e Add 5 mL of 1.0 N HCI.

» Stopper the flask and mix well. Place the flask in a water bath set to 80°C for 24 hours.[13]
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After the incubation period, cool the solution to room temperature.

Carefully neutralize the solution by adding 5 mL of 1.0 N NaOH.

Dilute the resulting solution to a suitable concentration (e.g., 100 ug/mL) with the diluent for
HPLC analysis.

Prepare a blank by subjecting the diluent with the same acid/base treatment.

Basic Hydrolysis

Causality: Base-catalyzed hydrolysis (saponification) often targets ester groups, although other
parts of the steroid nucleus can also be affected under harsh conditions.[13]

Protocol:

Transfer 5 mL of the Desoximetasone stock solution (1 mg/mL) into a 10 mL volumetric flask.
e Add 5 mL of 0.1 N NaOH.

o Stopper the flask and mix well. Place the flask in a water bath set to 80°C for 24 hours.[13]
 After the incubation period, cool the solution to room temperature.

o Carefully neutralize the solution by adding 5 mL of 0.1 N HCI.

 Dilute the resulting solution to a suitable concentration (e.g., 100 pg/mL) with the diluent for
HPLC analysis.

e Prepare a blank by subjecting the diluent with the same base/acid treatment.

Oxidative Degradation

Causality: The steroid structure contains sites susceptible to oxidation. Hydrogen peroxide is a
common oxidizing agent used to simulate oxidative stress.[9][13]

Protocol:

o Transfer 5 mL of the Desoximetasone stock solution (1 mg/mL) into a 10 mL volumetric flask.
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e Add 5 mL of 30% H20:2.

o Stopper the flask, mix well, and keep it at room temperature for 24 hours, protected from
light.

 After the incubation period, dilute the solution to a suitable concentration (e.g., 100 pug/mL)
with the diluent for HPLC analysis.

e Prepare a blank using the diluent and H20-.

Thermal Degradation

Causality: Thermal stress assesses the stability of the drug in both solid and solution states at
elevated temperatures, which can occur during manufacturing (e.g., drying) or improper
storage.[14][15]

Protocol (Solid State):
o Place a thin layer of Desoximetasone powder (approx. 10-20 mg) in a petri dish.
o Expose it to a temperature of 105°C in a hot air oven for 48 hours.

o After exposure, cool the sample, accurately weigh a portion, dissolve it in diluent, and dilute
to a final concentration of approximately 100 pg/mL for HPLC analysis.

Protocol (Solution State):
e Prepare a 1 mg/mL solution of Desoximetasone in the chosen diluent.
» Reflux the solution at 80°C for 24 hours.

o Cool the solution and dilute to a final concentration of approximately 100 pg/mL for HPLC
analysis.

Photolytic Degradation

Causality: Photodegradation studies are essential to determine if the drug is light-sensitive,
which has implications for packaging and storage. The protocol should adhere to ICH Q1B
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guidelines.[1][16]
Protocol (Solid and Solution):

o Expose both solid Desoximetasone powder and a 1 mg/mL solution to a light source that
provides an overall illumination of not less than 1.2 million lux hours and an integrated near-
ultraviolet energy of not less than 200 watt-hours/square meter.

o Aparallel set of samples (solid and solution) should be wrapped in aluminum foil to serve as
dark controls.

o After exposure, prepare the samples (as described in the thermal protocol) to a final
concentration of approximately 100 pg/mL for HPLC analysis.

Data Interpretation and Mass Balance

For each stressed sample, the chromatogram should be carefully examined.

o Percent Degradation: Calculate the loss in the assay of the Desoximetasone peak relative to
the unstressed control sample.

o Peak Purity: Use the PDA detector to assess the peak purity of the parent drug in the
stressed samples to ensure there are no co-eluting degradants.

e Mass Balance: This is a critical self-validating check of the protocol. The sum of the assay of
the parent drug and the assays of all degradation products should ideally be close to 100%
of the initial assay of the unstressed sample.[10] A significant deviation from 100% may
indicate that some degradants are not being detected (e.g., they are non-UV active or have
precipitated).
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% Assay of
Stress ] % Total Mass Balance ]
. Desoximetason . Observations
Condition Impurities (%)
e
Unstressed Single peak for
100.0 <0.1 100.0 )
Control Desoximetasone.
. . One major
Acid Hydrolysis
92.5 7.1 99.6 degradant peak
(1IN HCI, 80°C)
observed.
Base Hydrolysis Minor
(0.1N NaOH, 95.8 3.9 99.7 degradation
80°C) observed.
Significant
Oxidation (30% degradation with
85.3 14.2 99.5 ,
H202, RT) two major
degradant peaks.
Thermal (Solid, Minor
98.1 1.5 99.6 .
105°C) degradation.
Photolytic (ICH Minor
96.5 3.2 99.7 _
Q1B) degradation.
Table 2: Example
summary table
for forced
degradation
results of
Desoximetasone.
Conclusion

This application note provides a systematic and robust protocol for conducting forced

degradation studies on Desoximetasone, grounded in ICH guidelines and established scientific

principles. By carefully executing these stress tests, researchers can effectively identify

potential degradation products, establish degradation pathways, and develop a validated,
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stability-indicating analytical method. This foundational work is essential for ensuring the
quality, safety, and efficacy of Desoximetasone drug products throughout their lifecycle.

References

e SGS Thailand. (n.d.). Forced Degradation Testing. Retrieved from [Link][2]

» Resolve Mass. (2025, November 5). Forced Degradation Study as per ICH Guidelines: What
Q1A(R2) Expects. Retrieved from [Link][6]

e Magdeldin, S. (2016, December 14). Forced Degradation Studies. MedCrave online.
Retrieved from [Link][1]

e Li, M., & Yang, M. (2012, March 12). Forced degradation studies of corticosteroids with an
alumina-steroid-ethanol model for predicting chemical stability and degradation products of
pressurized metered-dose inhaler formulations. Journal of Pharmaceutical Sciences.
Retrieved from [Link][17]

e Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved
from [Link][18]

e BioPharmaSpec. (n.d.). Forced Degradation Studies | ICH Stability Testing. Retrieved from
[LinK][3]

e Srinivasu, P., Sudhakarbabu, K., & Sreeramulu, J. (2012, May). Identification,
characterization of degradation component in desoximetasone pharmaceutical dosage forms
and its quantification in the presence of process related impurities. ResearchGate. Retrieved
from [Link][10]

o ResearchGate. (2025, August 5). Identification, characterization of degradation component in
desoximetasone pharmaceutical dosage forms and its quantification in the presence of
process related impurities | Request PDF. Retrieved from [Link][9]

e SGS. (n.d.). HOW TO APPROACH A FORCED DEGRADATION STUDY. Retrieved from
[Link][4]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.sgs.com/en-th/services/forced-degradation-testing
https://www.sgs.com/en-th/services/forced-degradation-testing
https://resolvemass.ca/forced-degradation-study-ich-guideline/
https://resolvemass.ca/forced-degradation-study-ich-guideline/
https://medcraveonline.com/MOJPS/forced-degradation-studies.html
https://medcraveonline.com/JAPLR/forced-degradation-studies.html
https://pubmed.ncbi.nlm.nih.gov/22411796/
https://pubmed.ncbi.nlm.nih.gov/22410760/
https://www.pharmaguideline.com/2011/04/forced-degradation-study-in.html
https://www.pharmaguideline.com/2014/08/forced-degradation-study-in-pharmaceutical-stability.html?m=1
https://www.biopharmaspec.com/forced-degradation-testing/
https://biopharmaspec.com/protein-characterization-services/forced-degradation-studies/
https://www.researchgate.net/publication/288029019_Identification_characterization_of_degradation_component_in_desoximetasone_pharmaceutical_dosage_forms_and_its_quantification_in_the_presence_of_process_related_impurities
https://www.researchgate.net/publication/288203802_Desoximetasone
https://www.researchgate.net/publication/288029019_Identification_characterization_of_degradation_component_in_desoximetasone_pharmaceutical_dosage_forms_and_its_quantification_in_the_presence_of_process_related_impurities
https://www.researchgate.net/publication/239800352_Identification_characterization_of_degradation_component_in_desoximetasone_pharmaceutical_dosage_forms_and_its_quantification_in_the_presence_of_process_related_impurities
https://www.sgs.com/-/media/sgscorp/documents/corporate/brochures/sgs-pharma-forced-degradation-en-11.pdf
https://www.sgs.com/de-de/-/media/sgscorp/documents/corporate/technical-documents/sgs-lss-forced-degradation-en-11.cdn.de-de.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Kumar, V., et al. (n.d.). Force degradation behavior of glucocorticoid deflazacort by UPLC:
isolation, identification and characterization of degradant by FTIR, NMR and mass analysis.
PMC. Retrieved from [Link][12]

ResolveMASS Laboratories. (2025, September 20). Forced Degradation Study as per ICH
Guidelines | What Q1A(R2) Expects. YouTube. Retrieved from [Link][19]

International Journal of Creative Research Thoughts. (n.d.). ICH GUIDELINES: STRESS
DEGRADATION STUDY. Retrieved from [Link][5]

PermeGear. (n.d.). DEVELOPMENT AND EVALUATION OF DESOXIMETASONE LOADED
NIOSOMES FOR TOPICAL DRUG DELIVERY USING QUALITY BY DESIGN (QbD)
APPROACH. Retrieved from [Link][20]

Ganti, H. T., et al. (2023, October 12). A Comparative Evaluation of Desoximetasone Cream
and Ointment Formulations Using Experiments and In Silico Modeling. PubMed Central.
Retrieved from [Link][11]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 5311067, Desoximetasone. PubChem. Retrieved from [Link][7]

Drugs.com. (2026, January 19). Desoximetasone Monograph for Professionals. Retrieved
from [Link][8]

Carlucci, G., et al. (n.d.). The light sensitivity of corticosteroids in crystalline form.
Photochemical studies. 59. (1). PubMed. Retrieved from [Link][21]

Sancini, A., et al. (2020, November 24). Glucocorticoids in Freshwaters: Degradation by
Solar Light and Environmental Toxicity of the Photoproducts. PubMed Central. Retrieved
from [Link][22]

Barth, J., & Klessing, K. (2017, December 12). Desoximetasone 0.25% Cream and Ointment
- An Updated Review of Its Pharmacological Properties and Therapeutic Efficacy in the
Treatment of Steroid Responsive Dermatoses. ResearchGate. Retrieved from [Link][23]

Machanova, K., et al. (2025, October 30). Thermal Stability of Dexamethasone—Evaluation
with Regard to Modern Medicinal and Pharmaceutical 3D-Printing Applications. PubMed.

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5325883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4820892/
https://www.youtube.com/watch?v=R9Ym-gYfOH0
https://m.youtube.com/watch?v=S9UAn0-lqGo
https://ijcrt.org/papers/IJCRT2108298.pdf
https://ijcrt.org/papers/IJCRT2107525.pdf
https://permegear.com/wp-content/uploads/2020/07/THESIS-FINAL-SUBMISSION-COPY-1.pdf
https://permegear.com/wp-content/uploads/mdocs/Development_and_evaluation_of_desoximeta.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10588636/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10606375/
https://pubchem.ncbi.nlm.nih.gov/compound/Desoximetasone
https://pubchem.ncbi.nlm.nih.gov/compound/Desoximetasone
https://www.drugs.com/monograph/desoximetasone.html
https://www.drugs.com/monograph/desoximetasone.html
https://pubmed.ncbi.nlm.nih.gov/2202613/
https://pubmed.ncbi.nlm.nih.gov/1784580/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7712078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7727706/
https://www.researchgate.net/publication/321727757_Desoximetasone_025_Cream_and_Ointment-_An_Updated_Review_of_Its_Pharmacological_Properties_and_Therapeutic_Efficacy_in_the_Treatment_of_Steroid_Responsive_Dermatoses
https://www.ijhsr.org/IJHSR_Vol.7_Issue.12_Dec2017/41.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Retrieved from [Link][15]

+ Montemurro, F,, et al. (n.d.). Photodegradation of prednisolone under UVB solar irradiation.
Role of photogenerated ROS in the degradation mechanism. Photochemical &
Photobiological Sciences. Retrieved from [Link][16]

e Beran, M., et al. (2025, October 30). Thermal Stability of Dexamethasone—Evaluation with
Regard to Modern Medicinal and Pharmaceutical 3D-Printing Applications. MDPI. Retrieved
from [Link][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Forced Degradation Studies - MedCrave online [medcraveonline.com]

. Forced Degradation Testing | SGS Thailand [sgs.com]

. biopharmaspec.com [biopharmaspec.com]

. Sgs.com [sgs.com]

. ijert.org [ijert.org]

. resolvemass.ca [resolvemass.ca]

. Desoximetasone | C22H29FO4 | CID 5311067 - PubChem [pubchem.ncbi.nlm.nih.gov]

. drugs.com [drugs.com]

°
(] (0] ~ (@] )] EEN w N =

. researchgate.net [researchgate.net]
¢ 10. researchgate.net [researchgate.net]

e 11. A Comparative Evaluation of Desoximetasone Cream and Ointment Formulations Using
Experiments and In Silico Modeling - PMC [pmc.ncbi.nim.nih.gov]

e 12. Force degradation behavior of glucocorticoid deflazacort by UPLC: isolation,
identification and characterization of degradant by FTIR, NMR and mass analysis - PMC
[pmc.ncbi.nlm.nih.gov]

e 13. benchchem.com [benchchem.com]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://pubmed.ncbi.nlm.nih.gov/36364023/
https://pubmed.ncbi.nlm.nih.gov/41226194/
https://pubs.rsc.org/en/content/articlelanding/2018/pp/c8pp00095a
https://pubs.rsc.org/en/content/articlelanding/2017/pp/c7pp00200a
https://www.mdpi.com/1999-4923/14/11/2353
https://www.mdpi.com/1420-3049/30/21/4234
https://www.benchchem.com/product/b121294?utm_src=pdf-custom-synthesis#bc-rfq
https://medcraveonline.com/JAPLR/forced-degradation-studies.html
https://www.sgs.com/en-th/services/forced-degradation-testing
https://biopharmaspec.com/protein-characterization-services/forced-degradation-studies/
https://www.sgs.com/de-de/-/media/sgscorp/documents/corporate/technical-documents/sgs-lss-forced-degradation-en-11.cdn.de-de.pdf
https://ijcrt.org/papers/IJCRT2107525.pdf
https://resolvemass.ca/forced-degradation-study-ich-guideline/
https://pubchem.ncbi.nlm.nih.gov/compound/Desoximetasone
https://www.drugs.com/monograph/desoximetasone.html
https://www.researchgate.net/publication/239800352_Identification_characterization_of_degradation_component_in_desoximetasone_pharmaceutical_dosage_forms_and_its_quantification_in_the_presence_of_process_related_impurities
https://www.researchgate.net/publication/288203802_Desoximetasone
https://pmc.ncbi.nlm.nih.gov/articles/PMC10606375/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10606375/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4820892/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4820892/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4820892/
https://www.benchchem.com/pdf/Unraveling_the_Degradation_Trajectory_A_Technical_Guide_to_the_Formation_of_Dexamethasone_EP_Impurity_K.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 14. mdpi.com [mdpi.com]

e 15. Thermal Stability of Dexamethasone-Evaluation with Regard to Modern Medicinal and
Pharmaceutical 3D-Printing Applications - PubMed [pubmed.ncbi.nim.nih.gov]

e 16. Photodegradation of prednisolone under UVB solar irradiation. Role of photogenerated
ROS in the degradation mechanism - Photochemical & Photobiological Sciences (RSC
Publishing) [pubs.rsc.org]

e 17. Forced degradation studies of corticosteroids with an alumina-steroid-ethanol model for
predicting chemical stability and degradation products of pressurized metered-dose inhaler
formulations - PubMed [pubmed.ncbi.nim.nih.gov]

e 18. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline
[pharmaguideline.com]

e 19. m.youtube.com [m.youtube.com]
e 20. permegear.com [permegear.com]

e 21.[The light sensitivity of corticosteroids in crystalline form. Photochemical studies. 59. (1)]
- PubMed [pubmed.ncbi.nlm.nih.gov]

e 22. Glucocorticoids in Freshwaters: Degradation by Solar Light and Environmental Toxicity of
the Photoproducts - PMC [pmc.ncbi.nim.nih.gov]

e 23. ijhsr.org [ijhsr.org]

¢ To cite this document: BenchChem. [Application Note: A Protocol for Forced Degradation
Studies of Desoximetasone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121294/docs#application-note-a-protocol-for-forced-
degradation-studies-of-desoximetasone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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